Cas no 52239-39-1 (2-amino-1-(quinolin-2-yl)ethan-1-ol)

• Product Name: 2-amino-1-(quinolin-2-yl)ethan-1-ol
• CAS No: 52239-39-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6571850
• PubChem ID: 64955020
• Update Time: 2025-11-01

2-amino-1-(quinolin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(quinolin-2-yl)ethan-1-ol
• 52239-39-1
• SCHEMBL11303209
• EN300-1852918
• AKOS014285172

• Inchi： 1S/C11H12N2O/c12-7-11(14)10-6-5-8-3-1-2-4-9(8)13-10/h1-6,11,14H,7,12H2
• InChI Key： RFLZEZFRSSLLST-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-1-(quinolin-2-yl)ethan-1-ol

Compound CAS No. 52239-39-1: 2-Amino-1-(Quinolin-2-Yl)Ethan-1-Ol

The compound with CAS No. 52239-39-1, commonly referred to as 2-amino-1-(quinolin-2-yl)ethan-1-ol, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its quinoline-based structure, which is a heterocyclic aromatic system with a nitrogen atom at position 1. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) at specific positions on the ethanamine backbone introduces unique chemical properties and functional versatility.

Quinoline derivatives have long been studied for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. Recent studies have highlighted the potential of 2-amino-1-(quinolin-2-yl)ethan-1-ol as a promising candidate in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in cellular signaling pathways, making it a potential lead compound for developing novel therapeutic agents.

The synthesis of 2-amino-1-(quinolin-2-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of quinoline derivatives. One common approach is the condensation of o-nitrobenzaldehyde with appropriate amine derivatives, followed by reduction and hydroxylation steps to introduce the amino and hydroxyl groups. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yield and purity while minimizing environmental impact.

In terms of biological activity, 2-amino-1-(quinolin-2-yl)ethan-1-ol has shown remarkable selectivity towards certain targets. For instance, studies conducted in 2023 demonstrated its ability to inhibit the growth of cancer cells by modulating the activity of protein kinases. This finding has opened new avenues for exploring its role in targeted cancer therapy. Additionally, the compound exhibits potent antioxidant properties, which could be harnessed in the development of nutraceuticals or cosmeceuticals.

The structural flexibility of quinoline-based compounds allows for extensive modification to enhance their bioavailability and efficacy. Researchers have explored various strategies, such as substituent optimization and prodrug design, to improve the pharmacokinetic profile of 2-amino-1-(quinolin-2-yll)ethan-l -ol. These efforts are supported by advanced computational tools that enable predictive modeling of molecular interactions and drug delivery systems.

From a materials science perspective, quinaldine derivatives like this compound have found applications in organic electronics due to their conjugated π-systems and electron-rich nitrogen atoms. Recent advancements in thin-film transistor technology have leveraged these properties to develop high-performance electronic devices with potential applications in flexible displays and sensors.

In conclusion, CAS No. 52239 -39 -1, or 2-amino -1 -(quinolin - 2 - yl ) ethan - 1 - ol, represents a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a valuable tool for advancing scientific research and industrial innovation.